Cas no 2223042-06-4 (5-(iso-Butyl)-6-methoxypyridine-3-boronic acid pinacol ester)

• Product Name: 5-(iso-Butyl)-6-methoxypyridine-3-boronic acid pinacol ester
• CAS No: 2223042-06-4
• MF: C₁₆H₂₆BNO₃
• MW: 291.193544864655
• CID: 6815063
• PubChem ID: 133555663
• Update Time: 2025-03-03

5-(iso-Butyl)-6-methoxypyridine-3-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 5-(iso-Butyl)-6-methoxypyridine-3-boronic acid pinacol ester
• CS-33253
• 2223042-06-4

• Inchi： 1S/C16H26BNO3/c1-11(2)8-12-9-13(10-18-14(12)19-7)17-20-15(3,4)16(5,6)21-17/h9-11H,8H2,1-7H3
• InChI Key： KAQXMQKVHWXABQ-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC(=C(CC(C)C)C=2)OC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 291.2005739Da
• Monoisotopic Mass: 291.2005739Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6Ų